1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]-1H-imidazole
Overview
Description
1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]-1H-imidazole, also known as Clotrimazole, is an antifungal medication that is used to treat various fungal infections. It belongs to the imidazole class of drugs and works by inhibiting the growth of fungi. Clotrimazole is a widely used antifungal agent due to its broad-spectrum activity and low toxicity.
Mechanism of Action
1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]-1H-imidazole works by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. Without ergosterol, the fungal cell membrane becomes weak and leaky, leading to cell death. This compound also disrupts the synthesis of other membrane components, such as phospholipids and sphingolipids, further weakening the fungal cell membrane.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in both in vitro and in vivo studies. It is rapidly metabolized in the liver and excreted in the urine. This compound has also been shown to have anti-inflammatory properties, which may contribute to its effectiveness in treating certain conditions.
Advantages and Limitations for Lab Experiments
1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]-1H-imidazole is a widely used antifungal agent in laboratory experiments due to its broad-spectrum activity and low toxicity. However, it is important to note that this compound can interfere with the activity of certain enzymes, such as cytochrome P450 enzymes, which can affect the metabolism of other drugs.
Future Directions
There are several potential future directions for research on 1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]-1H-imidazole. One area of interest is its potential to treat cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a cancer therapy. Another area of interest is its potential to treat Alzheimer's disease. This compound has been shown to have neuroprotective properties and may have potential for treating neurodegenerative diseases. Finally, there is interest in developing new formulations of this compound that can improve its efficacy and reduce its toxicity.
Conclusion
In conclusion, this compound is a widely used antifungal agent that has been extensively studied for its broad-spectrum activity and low toxicity. It works by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes, leading to cell death. This compound has potential applications in treating cancer and neurodegenerative diseases, and there is ongoing research to develop new formulations of the drug.
Scientific Research Applications
1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]-1H-imidazole has been extensively studied for its antifungal properties. It has been shown to be effective against a wide range of fungal infections, including Candida albicans, Aspergillus fumigatus, and Trichophyton rubrum. This compound has also been investigated for its potential to treat other conditions, such as cancer and Alzheimer's disease.
properties
IUPAC Name |
1-[4-(4-chloro-3,5-dimethylphenoxy)butyl]imidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O/c1-12-9-14(10-13(2)15(12)16)19-8-4-3-6-18-7-5-17-11-18/h5,7,9-11H,3-4,6,8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVAKAUBQMKPERV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OCCCCN2C=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.